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Optochin Susceptibility Test: Technical Support
Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing the

Optochin susceptibility test for the presumptive identification of Streptococcus pneumoniae.

Frequently Asked Questions (FAQs)
Q1: What is the principle of the Optochin susceptibility test?

The Optochin susceptibility test is a presumptive method for differentiating Streptococcus

pneumoniae from other alpha-hemolytic streptococci, often referred to as viridans group

streptococci.[1] The test relies on the differential susceptibility of these bacteria to the chemical

ethylhydrocupreine hydrochloride (Optochin). S. pneumoniae is susceptible to Optochin,

which inhibits its growth and results in a zone of inhibition around an Optochin-impregnated

disk on an agar plate.[1][2] In contrast, most viridans group streptococci are resistant to

Optochin and will grow up to the edge of the disk.[1][2]

Q2: What are the primary limitations of the Optochin test?

While widely used, the Optochin test has several limitations:
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Emergence of Resistant S. pneumoniae: Strains of S. pneumoniae that are resistant to

Optochin have been reported, which can lead to false-negative results.[3][4][5] The

prevalence of resistance can vary, with some studies reporting rates from 2-3.2% and others

as high as 18%.[6][7]

Susceptibility in Other Viridans Streptococci: Some viridans group streptococci, such as

Streptococcus mitis and Streptococcus pseudopneumoniae, can show susceptibility to

Optochin, leading to false-positive results.[8][9]

Dependence on Test Conditions: The accuracy of the test is highly dependent on strict

adherence to the experimental protocol, including the type of agar medium, incubation time,

and atmospheric conditions (CO2 concentration).[10][11][12]

Presumptive Nature: The test is considered presumptive and not definitive. Confirmatory

tests, such as the bile solubility test, are often recommended, especially for isolates showing

intermediate or questionable results.[2]

Q3: When is a confirmatory test, such as the bile solubility test, necessary?

A confirmatory test is recommended in the following situations:

Intermediate Zone of Inhibition: When the zone of inhibition around the Optochin disk is in

the intermediate or questionable range (e.g., between 7 mm and 14 mm).[2]

Optochin-Resistant Isolates Suspected to be S. pneumoniae: If an alpha-hemolytic

streptococcus isolate is resistant to Optochin but is suspected to be S. pneumoniae based

on other characteristics (e.g., colony morphology, clinical source), a bile solubility test should

be performed.[4]

Invasive Isolates: For invasive isolates, it is crucial to confirm the identification of Optochin-

resistant alpha-hemolytic streptococci to rule out S. pneumoniae.[4]

Q4: How does CO2 incubation affect the Optochin test?

Incubation in a CO2-enriched environment, which is often required for the growth of S.

pneumoniae, can decrease the size of the inhibition zone around the Optochin disk.[11][13]

[14] This can potentially lead to a susceptible strain being misinterpreted as resistant (a false-
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negative result). Therefore, it is critical to adhere to standardized incubation conditions and to

be aware of this effect when interpreting results.
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Issue Possible Cause(s) Recommended Action(s)

No zone of inhibition with a

known S. pneumoniae control

strain.

1. Inactive Optochin disks

(improper storage or

expired).2. Incorrect incubation

conditions (e.g., excessively

high CO2 concentration).3.

The control strain has lost its

susceptibility.

1. Verify the expiration date

and proper storage of the

Optochin disks. Test with a

new lot of disks.2. Ensure

incubation is at 35-37°C in 5%

CO2 for 18-24 hours.[11]3.

Obtain a new, certified quality

control strain of S.

pneumoniae (e.g., ATCC

49619).[1]

A zone of inhibition is observed

with a viridans streptococcus

control strain.

1. Some viridans species can

be susceptible to Optochin.2.

The control strain is

misidentified.

1. This highlights a known

limitation of the test. Report the

result and consider

confirmatory testing if the

isolate is from a significant

clinical sample.2. Verify the

identity of the control strain.

Zone of inhibition is in the

intermediate/equivocal range

(7-14 mm).

1. The isolate may be S.

pneumoniae with reduced

susceptibility.2. The isolate

may be a susceptible viridans

streptococcus.3. Non-

standardized inoculum density

or incubation conditions.

1. Perform a bile solubility test

for confirmation. An isolate with

an intermediate zone that is

bile soluble is presumptively

identified as S. pneumoniae.

[2]2. Standardize the inoculum

to a 0.5 McFarland standard.

[8]3. Ensure correct incubation

time and atmosphere.

False-negative result (known

S. pneumoniae tests as

resistant).

1. The isolate is a genuinely

Optochin-resistant strain of S.

pneumoniae.2. Suboptimal

incubation conditions (high

CO2) reducing zone size.3.

Use of incorrect agar medium.

1. Perform a bile solubility test

for confirmation.[4]2. Review

and standardize incubation

procedures.[11]3. Use 5%

sheep blood agar as

recommended.[1] Trypticase

Soy Agar (TSA) with sheep
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blood is often recommended to

avoid misidentification.[12]

False-positive result (a viridans

streptococcus tests as

susceptible).

1. The isolate belongs to a

species of viridans streptococci

known to be Optochin-

susceptible (e.g., S. mitis, S.

pseudopneumoniae).

1. Perform a bile solubility test.

Most viridans streptococci are

bile insoluble.[15]

Data Presentation
Table 1: Performance Characteristics of the Optochin Susceptibility Test

Parameter Finding Reference

Sensitivity
>95% for presumptive

identification.
[3]

Correct Identification (Overall)
90.5% for viridans group

streptococci isolates.
[8][9]

Correct Identification (Optochin

Susceptible Group)
87.5% [8][9]

Correct Identification (Optochin

Resistant Group)
93.5% [8][9]

Table 2: Prevalence of Optochin Resistance in Streptococcus pneumoniae

Study Population/Region Prevalence of Resistance Reference

Clinical isolates in Portugal 3.2% [6]

Colonizing isolates in healthy

children in Portugal
2.1% [6]

General reported rates Can be as high as 18% [7]
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Optochin Susceptibility Test
Culture Preparation: From a pure 18- to 24-hour culture, select one to three isolated colonies

of the alpha-hemolytic streptococcus to be tested.

Inoculation: Streak the colonies onto a 5% sheep blood agar plate to obtain confluent growth

in the area of inoculation.

Disk Placement: Using sterile forceps, place a 6-mm disk impregnated with 5 µg of

Optochin onto the inoculated surface of the agar. Gently press the disk to ensure it adheres

firmly to the agar.

Incubation: Incubate the plate at 35-37°C for 18-24 hours in a 5% CO2-enriched

atmosphere.

Interpretation of Results:

Susceptible (S. pneumoniae): A zone of inhibition of ≥14 mm in diameter around the disk.

Resistant (Viridans streptococci): No zone of inhibition, or a zone of <14 mm in diameter.

Equivocal: A zone of inhibition between 7 mm and 14 mm requires a confirmatory test.[2]

Bile Solubility Test (Tube Method) - Confirmatory Test
Bacterial Suspension: Prepare a heavy suspension of the organism from a pure culture in 1

ml of sterile saline. The turbidity should be equivalent to a 0.5 to 1.0 McFarland standard.

Aliquot: Divide the suspension into two tubes (0.5 ml each). Label one "Test" and the other

"Control".

Reagent Addition:

To the "Test" tube, add 0.5 ml of 2% sodium deoxycholate (bile salt) solution and mix.

To the "Control" tube, add 0.5 ml of sterile saline and mix.

Incubation: Incubate both tubes at 35-37°C for up to 2 hours.
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Interpretation of Results:

Positive (S. pneumoniae): Clearing of the turbidity in the "Test" tube, while the "Control"

tube remains turbid.

Negative (Viridans streptococci): The "Test" tube remains turbid.

Visualizations

Isolate alpha-hemolytic
streptococcus colony

Streak on 5% sheep
blood agar Place Optochin disk Incubate at 35-37°C

in 5% CO2 for 18-24h
Measure zone of

inhibition

Result: Susceptible
(Presumptive S. pneumoniae)

>= 14 mm

Result: Resistant
(Viridans streptococcus)

< 7 mm

Result: Equivocal

7-13 mm

Perform Bile
Solubility Test

If S. pneumoniae
is suspected Result: Bile Soluble

(S. pneumoniae)
Positive

Result: Bile Insoluble
(Viridans streptococcus)

Negative

Click to download full resolution via product page

Caption: Experimental workflow for the Optochin susceptibility test and confirmatory bile

solubility test.
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Unexpected Result
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Caption: Logical workflow for troubleshooting unexpected Optochin test results.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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